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Compound of Interest

Compound Name: 4-Bromo-2-furaldehyde

Cat. No.: B1334072

Essential Safety and Handling Guide for 4-Bromo-2-
furaldehyde

This guide provides crucial safety, handling, and disposal information for 4-Bromo-2-
furaldehyde (CAS No: 21921-76-6), tailored for researchers, scientists, and professionals in
drug development. Adherence to these protocols is vital for ensuring laboratory safety and
minimizing risks.

Hazard Identification and Classification:

4-Bromo-2-furaldehyde is classified as a hazardous substance. It is harmful if swallowed,
inhaled, or in contact with skin.[1][2][3] It is also known to cause serious eye and skin irritation,
and may lead to respiratory irritation.[1][2][3][4]

Signal Word: Warning[1][2][4]

Hazard Statements:

e H302: Harmful if swallowed.[1][2][3][4]

e H312: Harmful in contact with skin.[1][3]

o H315: Causes skin irritation.[1][2][3][4]
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e H319: Causes serious eye irritation.[1][2][3][4]

e H332: Harmful if inhaled.[1][3]

o H335: May cause respiratory irritation.[2][3][4]

Personal Protective Equipment (PPE)

A stringent PPE protocol is mandatory for handling 4-Bromo-2-furaldehyde. The following

table summarizes the required protective equipment.

Specifications and Best

Body Part Required PPE .
Practices
Goggles must conform to
European standard EN 166.[1]
Safety Goggles and Face )
Eyes/Face Shield A face shield should be worn
ie
to provide additional protection
against splashes.[4]
Protective gloves are required.
Hands Chemical-Resistant Gloves [1] Immediately change gloves
if they become contaminated.
Wear a long-sleeved lab coat
Body Long-Sleeved Laboratory Coat  to protect skin and personal

clothing.[1]

Respiratory

N95 Dust Mask or Approved

Respirator

For small-scale laboratory use,
adequate ventilation is crucial.
[1] For larger quantities or in
case of emergency, a
NIOSH/MSHA or European
Standard EN 136 approved
respirator is necessary.[1] An
N95 dust mask is also

recommended.[4][5]
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Operational Plan: Step-by-Step Handling Protocol

All handling of 4-Bromo-2-furaldehyde must be conducted in a designated area, preferably
within a certified chemical fume hood to minimize inhalation exposure.[1]

1. Preparation:
o Ensure the chemical fume hood is operational.

o Assemble all necessary equipment (e.g., glassware, spatulas, weighing paper) and reagents
inside the fume hood.

e Locate the nearest emergency eyewash station and safety shower and confirm they are
accessible.

2. Donning PPE:
e Put on all required PPE as detailed in the table above before handling the chemical.
3. Handling the Compound:

o Perform all manipulations, including weighing and transferring, within the chemical fume
hood.

e Avoid the formation of dust.[2][6]

» Keep the container of 4-Bromo-2-furaldehyde tightly closed when not in use.[1]

e Avoid contact with skin, eyes, and clothing.[6]

4. Post-Handling:

o Decontaminate all surfaces and equipment that have come into contact with the chemical.
o Carefully remove PPE, avoiding contact with potentially contaminated outer surfaces.

e Wash hands thoroughly with soap and water after handling.[2][7]

5. Storage:
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» Store in a tightly closed container in a dry, well-ventilated place.[1]

e The compound should be kept refrigerated at 2-8°C.[4][5]

e For long-term stability, storing under an inert atmosphere is recommended.[1]

Emergency Procedures

In case of accidental exposure, follow these first-aid measures immediately.

Exposure Route

First-Aid Measures

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. Seek

medical attention.[1][6]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes. If skin irritation

persists, call a physician.[1][6]

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation . o ) o
artificial respiration. Get medical attention if
symptoms occur.[1][6]

Rinse mouth with water. Do NOT induce

Ingestion vomiting. Call a physician or poison control

center immediately.[1]

Disposal Plan

Proper disposal of 4-Bromo-2-furaldehyde and any contaminated materials is crucial to

prevent environmental contamination.

1. Waste Collection:

» Collect waste solid material and any contaminated disposables (e.g., gloves, weighing

paper) in a designated, labeled, and sealed container for hazardous waste.[1][6][8]
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. Disposal Method:

Dispose of the waste through a licensed hazardous waste disposal company.[6][8]

Do not dispose of down the drain or in regular trash.[2][7][8]
3. Contaminated Packaging:

Containers that have held 4-Bromo-2-furaldehyde should be treated as hazardous waste

and disposed of accordingly.[8]

Workflow Diagrams

The following diagrams illustrate the safe handling and emergency response workflows.
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Caption: A logical workflow for the safe handling of 4-Bromo-2-furaldehyde.
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Accidental Exposure

Eye Contact: Skin Contact: Inhalation: Ingestion:

Flush with water for 15 min Wash with soap and water for 15 min Move to fresh air Rinse mouth, do not induce vomiting
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Caption: Emergency response workflow for accidental exposure to 4-Bromo-2-furaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 4-Bromo-2-
furaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1334072#personal-protective-equipment-for-
handling-4-bromo-2-furaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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